Cas no 589-60-6 (3,7-dimethyl-6-oxooctanoic acid)

• Product Name: 3,7-dimethyl-6-oxooctanoic acid
• CAS No: 589-60-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD20638226
• CID: 340331
• PubChem ID: 12313856
• Update Time: 2025-05-21

3,7-dimethyl-6-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 3,7-dimethyl-6-oxo-
• 3,7-dimethyl-6-oxooctanoic acid
• DTXSID10487429
• Oxymenthylsaure
• 3,7-Dimethyl-6-oxo-octanoic acid
• SCHEMBL6858085
• Z1262511035
• 589-60-6
• EN300-8130758
• SCOSFCLSJUKLDZ-UHFFFAOYSA-N

• MDL： MFCD20638226
• Inchi： 1S/C10H18O3/c1-7(2)9(11)5-4-8(3)6-10(12)13/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key： SCOSFCLSJUKLDZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)CCC(C)CC(=O)O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives

Additional information on 3,7-dimethyl-6-oxooctanoic acid

Introduction to 3,7-Dimethyl-6-oxooctanoic Acid (CAS No. 589-60-6)

3,7-Dimethyl-6-oxooctanoic acid, also known by its CAS number 589-60-6, is a significant compound in the field of organic chemistry and biochemistry. This compound is a carboxylic acid with a unique structure that includes two methyl groups and a ketone group, making it an important molecule for various applications in pharmaceuticals, biotechnology, and chemical research.

The chemical structure of 3,7-dimethyl-6-oxooctanoic acid consists of an eight-carbon chain with two methyl groups at the 3rd and 7th positions and a ketone group at the 6th position. This specific arrangement of functional groups imparts unique properties to the molecule, such as its solubility, reactivity, and biological activity. The compound is often used as an intermediate in the synthesis of more complex molecules and as a building block in the development of new drugs.

In recent years, there has been growing interest in the biological activities of 3,7-dimethyl-6-oxooctanoic acid. Studies have shown that this compound can exhibit anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 3,7-dimethyl-6-oxooctanoic acid can inhibit the activity of specific enzymes involved in inflammation and cancer progression. These findings have opened new avenues for the development of novel therapeutic agents.

The synthesis of 3,7-dimethyl-6-oxooctanoic acid can be achieved through various methods. One common approach involves the oxidation of a corresponding alcohol or aldehyde followed by decarboxylation. Another method involves the condensation of appropriate ketones and carboxylic acids under controlled conditions. The choice of synthesis route depends on factors such as yield, purity, and cost-effectiveness.

In addition to its potential therapeutic applications, 3,7-dimethyl-6-oxooctanoic acid is also used in analytical chemistry for the development of new analytical methods. Its unique structure makes it a valuable standard for calibrating instruments and validating analytical techniques. For example, it has been used in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure accurate quantification and identification of similar compounds.

The environmental impact of 3,7-dimethyl-6-oxooctanoic acid is another area of ongoing research. While it is not classified as a hazardous substance, understanding its behavior in different environmental conditions is crucial for ensuring safe handling and disposal. Studies have shown that this compound can biodegrade under certain conditions, reducing its potential for long-term environmental impact.

In conclusion, 3,7-dimethyl-6-oxooctanoic acid (CAS No. 589-60-6) is a versatile compound with significant applications in pharmaceuticals, biotechnology, and chemical research. Its unique chemical structure and biological activities make it an important molecule for further study and development. As research continues to uncover new properties and applications, the importance of this compound is likely to grow even further.